Cas no 2411241-86-4 (1-[4-[(4-Acetylphenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one)

1-[4-[(4-Acetylphenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one is a specialized organic compound featuring a piperazine core functionalized with a sulfonyl-linked acetylphenyl group and a propenone moiety. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the development of pharmacologically active intermediates. The sulfonyl group enhances stability and modulates electronic properties, while the propenone functionality offers versatility for further derivatization via Michael additions or nucleophilic substitutions. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and heterocyclic synthesis. This compound is particularly useful in medicinal chemistry research for constructing complex scaffolds with potential biological activity.
1-[4-[(4-Acetylphenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one structure
2411241-86-4 structure
Product Name:1-[4-[(4-Acetylphenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one
CAS No:2411241-86-4
MF:C15H18N2O4S
MW:322.379422664642
CID:5416127
PubChem ID:165766917
Update Time:2025-05-22

1-[4-[(4-Acetylphenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(4-acetylbenzenesulfonyl)piperazin-1-yl]prop-2-en-1-one
    • EN300-26583608
    • 2411241-86-4
    • Z1937850444
    • 1-[4-[(4-Acetylphenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one
    • Inchi: 1S/C15H18N2O4S/c1-3-15(19)16-8-10-17(11-9-16)22(20,21)14-6-4-13(5-7-14)12(2)18/h3-7H,1,8-11H2,2H3
    • InChI Key: IXPUUXQHSPEKGY-UHFFFAOYSA-N
    • SMILES: C(N1CCN(S(C2=CC=C(C(C)=O)C=C2)(=O)=O)CC1)(=O)C=C

Computed Properties

  • Exact Mass: 322.09872823g/mol
  • Monoisotopic Mass: 322.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Density: 1.288±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 557.0±60.0 °C(Predicted)
  • pka: -1.72±0.70(Predicted)

1-[4-[(4-Acetylphenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26583608-0.05g
1-[4-(4-acetylbenzenesulfonyl)piperazin-1-yl]prop-2-en-1-one
2411241-86-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on 1-[4-[(4-Acetylphenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one

Introduction to 1-[4-[(4-Acetylphenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one (CAS No. 2411241-86-4)

Chemical Overview

Compound CAS No. 2411241-86-4, commonly referred to as 1-[4-[(4-Acetylphenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its piperazine ring, which is substituted with a sulfonyl group attached to an acetylphenyl moiety, and a ketone functional group at the 2-position of the propenone system.

The molecular formula of this compound is C3H3N3O3S, and its molecular weight is approximately 359.5 g/mol. The compound exhibits a melting point of around 300°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile.

Synthetic Routes and Structural Features

The synthesis of Compound CAS No. 2411241-86-4 involves a multi-step process that typically begins with the preparation of the piperazine derivative. The key steps include the sulfonation of the piperazine ring using appropriate sulfonylating agents, followed by the introduction of the acetylphenyl group through nucleophilic aromatic substitution or other coupling reactions.

The structure of this compound is notable for its rigid framework, which is influenced by the conjugation between the sulfonyl group and the aromatic ring. This conjugation not only stabilizes the molecule but also contributes to its electronic properties, making it a promising candidate for various applications in material science and drug design.

Applications in Pharmaceutical Research

Compound CAS No. 2411241-86-4 has shown potential in the development of novel therapeutic agents due to its ability to modulate specific biological targets. Recent studies have focused on its role as a kinase inhibitor, where it demonstrates selectivity towards certain protein kinases involved in cancer progression.

In addition to its pharmacological applications, this compound has been explored for its anti-inflammatory and antioxidant properties. Preclinical studies have indicated that it may serve as a lead compound for developing treatments for chronic inflammatory diseases and oxidative stress-related disorders.

Latest Research Findings

The latest research on Compound CAS No. 241124

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